Cas no 1805330-04-4 (Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805330-04-4
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4852542
• Update Time: 2025-11-01

Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C8H7ClF2N2O2/c1-15-8(14)6-5(12)3(7(10)11)2-4(9)13-6/h2,7H,12H2,1H3
• InChI Key： BXCXDNNCXSCBRV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(C(=O)OC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate

Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805330-04-4): A Comprehensive Overview

Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805330-04-4, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in the synthesis of bioactive molecules and its potential role in the development of novel therapeutic agents. The unique structural features of this pyridine derivative, including the presence of an amino group, a chloro substituent, and a difluoromethyl moiety, make it a valuable building block for medicinal chemists.

The< strong>3-amino group in the molecular structure contributes to the compound's reactivity, enabling it to participate in various chemical transformations such as nucleophilic substitutions and condensation reactions. This property is particularly useful in the synthesis of more complex molecules, where the amino group can serve as a handle for further functionalization. Additionally, the< strong>6-chloro substituent enhances the electrophilicity of the pyridine ring, making it susceptible to reactions with nucleophiles. This dual reactivity makes Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate a versatile intermediate in organic synthesis.

The< strong>4-(difluoromethyl) group is another critical feature of this compound. Difluoromethyl groups are known to improve metabolic stability and binding affinity in drug candidates. In recent years, there has been a growing interest in incorporating difluoromethyl groups into pharmaceuticals due to their ability to enhance pharmacokinetic properties. The presence of this moiety in Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate suggests that it could be used in the development of drugs with improved efficacy and duration of action.

Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate has found applications in various research areas, particularly in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif is reminiscent of several known bioactive compounds, which has led to its exploration as a lead compound in drug discovery programs. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact with the ATP-binding site of these enzymes.

In recent studies, Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate has been employed in the development of novel antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors targeting viral enzymes. Specifically, researchers have explored its potential as an inhibitor of viral proteases and polymerases, which are essential for viral replication. The incorporation of the< strong>3-amino and< strong>4-(difluoromethyl) groups into these drug candidates has shown promising results in preclinical studies, demonstrating potent antiviral activity against various strains.

The< strong>2-carboxylate group in Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate also plays a significant role in its chemical behavior. Carboxylate groups are known to participate in hydrogen bonding interactions, which can be crucial for binding affinity and selectivity in drug design. This property makes it an attractive moiety for further derivatization into more complex molecules with enhanced pharmacological properties. Researchers have utilized this carboxylate group to link other functional units or to form salts that improve solubility and bioavailability.

The synthesis of Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective substitution at the desired positions. The introduction of the chloro and difluoromethyl groups requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmaceutical industry continues to explore new ways to utilize Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate due to its structural versatility and potential therapeutic applications. Ongoing research aims to identify novel derivatives with improved pharmacokinetic profiles and reduced side effects. Computational modeling and high-throughput screening are being employed to accelerate the discovery process. These efforts are expected to yield new drug candidates that address unmet medical needs across various therapeutic areas.

In conclusion, Methyl 3-amino-6-chloro-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805330-04-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors and antiviral agents. The ongoing exploration of this compound's derivatives promises to yield innovative therapeutic solutions that improve patient outcomes worldwide.